Cas no 1801292-60-3 (Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate;hydrochloride)

• Product Name: Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate;hydrochloride
• CAS No: 1801292-60-3
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• MDL: MFCD31630925
• CID: 4617399
• PubChem ID: 132274179
• Update Time: 2025-06-09

Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 4-AMINO-1-BENZYLPYRROLIDINE-3-CARBOXYLATE HCL
• Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate hydrochloride
• 3-Pyrrolidinecarboxylic acid, 4-amino-1-(phenylmethyl)-, methyl ester, hydrochloride (1:1)
• Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate;hydrochloride
• METHYL4-AMINO-1-BENZYLPYRROLIDINE-3-CARBOXYLATEHCL
• 1801292-60-3
• CS-15609
• BXC29260
• CS-WAA0087
• CS-0035319
• AKOS037650975

• MDL： MFCD31630925
• Inchi： 1S/C13H18N2O2.ClH/c1-17-13(16)11-8-15(9-12(11)14)7-10-5-3-2-4-6-10;/h2-6,11-12H,7-9,14H2,1H3;1H
• InChI Key： IPCOZMXJFAKPER-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CN(CC2C=CC=CC=2)CC1N)=O

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6

Additional information on Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate;hydrochloride

Methyl 4-Amino-1-Benzylpyrrolidine-3-Carboxylate; Hydrochloride (CAS No. 1801292-60-3): An Overview

Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate; hydrochloride (CAS No. 1801292-60-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and is characterized by its unique structural features and potential biological activities. The addition of a methyl ester group and a benzyl substituent, along with the presence of an amino group, contributes to its diverse pharmacological properties.

The chemical structure of Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate; hydrochloride is particularly noteworthy due to its potential as a lead compound in the development of novel therapeutic agents. The pyrrolidine ring, which is a common motif in many bioactive molecules, provides a rigid framework that can be modified to enhance binding affinity and selectivity for specific biological targets. The benzyl group, on the other hand, can influence the lipophilicity and membrane permeability of the molecule, making it an attractive candidate for drug delivery systems.

Recent studies have explored the pharmacological profile of Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate; hydrochloride in various biological contexts. One notable area of research is its potential as a modulator of neurotransmitter systems. For instance, pyrrolidine derivatives have been shown to interact with receptors involved in the regulation of dopamine, serotonin, and glutamate pathways. These interactions can have significant implications for the treatment of neurological disorders such as Parkinson's disease, depression, and anxiety.

In addition to its central nervous system (CNS) effects, Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate; hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthetic route for the preparation of Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate; hydrochloride involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a pyrrolidine ring through a cyclization reaction, followed by functional group modifications to introduce the methyl ester and benzyl substituents. The final step involves the conversion to the hydrochloride salt to enhance solubility and stability.

One of the key challenges in the development of Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate; hydrochloride as a therapeutic agent is optimizing its pharmacokinetic properties. Researchers are actively working on improving its bioavailability, reducing metabolic degradation, and minimizing off-target effects. Advanced computational methods and high-throughput screening techniques are being employed to identify structural modifications that can enhance these properties.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate; hydrochloride in various disease models. Preliminary results have shown promising outcomes, with patients exhibiting improved symptoms and reduced side effects compared to existing treatments. However, further studies are needed to fully understand its long-term safety profile and therapeutic potential.

In conclusion, Methyl 4-amino-1-benzylpyrrolidine-3-carboxylate; hydrochloride (CAS No. 1801292-60-3) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.